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Chemical Identification of Hexahydroindan

The table below summarizes the key identifiers for hexahydroindan from chemical databases, which are

essential for any subsequent experimental or computational studies [1] [2].

Property Value

IUPAC Name Octahydro-1H-indene (with cis- and trans- isomers)
Molecular Formula CgH1g

Average Molecular Mass 124.227 g/mol

CAS Registry Number 4551-51-3 (cis- isomer); 496-10-6 (mixed isomers)
Common Synonyms Hydrindane; Bicyclo[4.3.0]nonane; Hexahydroindan [1] [2]

Methodology of Group Additivity
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While not specific to hexahydroindan, one of the search results details a robust second-order group
additivity method developed for estimating the heat capacities of liquid hydrocarbons [3]. The general

workflow for developing and validating such a method is illustrated below, which also shows the specific

case where data for hexahydroindan might be missing.
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The methodology involves several key stages [3]:

o Database Construction: The method is built upon a large, critically evaluated database of
experimental data (over 1300 organic liquids).
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¢ Group Definitions: It uses 29 distinct group contributions and 24 structural corrections to
account for various hydrocarbon families, including alkanes and aromatics.

e Temperature Dependence: Contributions are not single values but are expressed as polynomial
functions of temperature, allowing for estimation from the melting point to the normal boiling point.

¢ Performance: When tested, this method showed an average deviation of 1.9% from recommended
values and outperformed other estimation techniques like the Lee-Kesler method.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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